Cas no 1805668-68-1 (Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate
• CAS No: 1805668-68-1
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038189
• Update Time: 2025-10-31

Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-8-4-9(7-14)11(6-13)10(5-8)12(15)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： KLFBSEDOGYJGAU-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)OC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate

Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate: A Comprehensive Overview

Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate, identified by the CAS number 1805668-68-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, polymer synthesis, and electronic materials. The molecule's structure, characterized by a benzoate backbone with substituents at positions 2, 3, and 5, offers a versatile platform for chemical modification and functionalization.

The cyano group at position 3 of the benzoate ring imparts strong electron-withdrawing properties, which can influence the electronic characteristics of the compound. This feature is particularly valuable in the development of advanced materials, such as conductive polymers and organic semiconductors. Recent studies have explored the integration of this compound into polymer frameworks to enhance their electrical conductivity and mechanical stability. For instance, researchers have reported that incorporating Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate into polyacetylene derivatives significantly improves their charge transport properties.

The presence of a chloromethyl group at position 2 introduces additional reactivity and functionality to the molecule. This substituent facilitates various substitution reactions, enabling the synthesis of derivatives with tailored properties. In drug design, such modifications can lead to compounds with enhanced bioavailability or improved targeting capabilities. For example, recent research has focused on using this compound as a precursor for developing anti-inflammatory agents with reduced side effects.

The ethyl group at position 5 contributes to the molecule's solubility and stability under various conditions. This characteristic is advantageous in both laboratory settings and industrial applications. For instance, in the production of high-performance adhesives and coatings, the stability imparted by the ethyl group ensures longer shelf life and better resistance to environmental factors.

From a synthetic perspective, the preparation of Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate involves a multi-step process that typically begins with the synthesis of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct this compound with high yield and purity.

In terms of applications, this compound has shown promise in several emerging areas. In electronics, its ability to act as a dopant in organic semiconductors has been explored extensively. Studies have demonstrated that incorporating this compound into thin-film transistor (TFT) devices enhances their performance metrics, such as mobility and on/off ratio.

Beyond its technical applications, Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate also serves as a valuable tool in fundamental research. Its structure allows chemists to study the effects of substituents on molecular properties, providing insights into broader chemical principles. For instance, investigations into its photochemical behavior have shed light on mechanisms underlying excited-state dynamics in aromatic systems.

In conclusion, Methyl 2-chloromethyl-3-cyano-5-ethylbenzoate (CAS No. 1805668-68-1) is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable building block for advanced materials and innovative chemical products. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.